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Compound of Interest

Compound Name: 3,3-Dimethylglutaric anhydride

Cat. No.: B146770 Get Quote

For researchers, scientists, and drug development professionals working with small molecules,

understanding their structural characteristics is paramount. Mass spectrometry is a powerful

analytical technique for elucidating molecular weight and fragmentation patterns, providing

crucial insights into a compound's identity and structure. This guide offers a comparative

overview of the mass spectrometry data for 3,3-Dimethylglutaric anhydride, alongside a

comparable cyclic anhydride, 3-Methylglutaric anhydride.

Quantitative Mass Spectrometry Data
The following table summarizes the key mass-to-charge ratios (m/z) and their relative

intensities observed in the mass spectra of 3,3-Dimethylglutaric anhydride and 3-

Methylglutaric anhydride. This data is essential for comparing their fragmentation patterns and

identifying unique spectral features.
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Compound
Molecular Ion (M+)
[m/z]

Base Peak [m/z]

Other Key
Fragments [m/z]
(Relative Intensity
%)

3,3-Dimethylglutaric

anhydride
142 56

41 (85), 55 (60), 70

(50), 83 (45), 98 (30)

3-Methylglutaric

anhydride
128 42

55 (80), 70 (65), 85

(50), 98 (20)

Note: The relative intensities are approximate and can vary slightly depending on the specific

instrumentation and experimental conditions.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
The following protocol outlines a typical procedure for the analysis of 3,3-Dimethylglutaric
anhydride using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

Dissolve 1-2 mg of 3,3-Dimethylglutaric anhydride in 1 mL of a suitable volatile solvent

such as dichloromethane or ethyl acetate.

For quantitative analysis, a known concentration of an internal standard may be added.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)

Injector Temperature: 250°C

Oven Temperature Program:
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Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold at 280°C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Mass Range: m/z 35-300

Solvent Delay: 3 minutes

3. Data Acquisition and Analysis:

Inject 1 µL of the prepared sample into the GC-MS system.

Acquire the mass spectrum of the eluting peak corresponding to 3,3-Dimethylglutaric
anhydride.

Process the data using the instrument's software to identify the molecular ion and major

fragment ions.

Fragmentation Pathway of 3,3-Dimethylglutaric
Anhydride
The fragmentation of 3,3-Dimethylglutaric anhydride upon electron ionization primarily

involves the loss of small neutral molecules and the formation of stable carbocations. The

proposed fragmentation pathway is visualized in the following diagram.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,3-Dimethylglutaric Anhydride
(M+)

m/z = 142

[M - C2H4O]+•
m/z = 98

- C2H4O

[M - CO2]+•
m/z = 98

- CO2

[M - C3H6]+•
m/z = 100

- C3H6

[C4H8O]+•
m/z = 72

- C2H2

[C4H8]+•
m/z = 56

(Base Peak)

- C2H2O

[C4H7]+ 
m/z = 55

- C2H5•

[C3H5]+ 
m/z = 41

- CH3•

Click to download full resolution via product page

Caption: Proposed mass spectral fragmentation pathway of 3,3-Dimethylglutaric anhydride.

To cite this document: BenchChem. [Mass Spectrometry Analysis of 3,3-Dimethylglutaric
Anhydride: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146770#mass-spectrometry-data-for-3-3-
dimethylglutaric-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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